98-09-9

Benzenesulfonyl chloride

In Stock

• CAS RN:
• 98-09-9

• Formula:
• C6H5ClO2S

• InChI:
• InChI=1S/C6H5ClO2S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H

• InChIKey:
• CSKNSYBAZOQPLR-UHFFFAOYSA-N

• Benzenesulfonyl chloride is prepared by reaction of benzene and chlorosulfonic acid or from the sodium salt of benzenesulfonic acid and PCl₅ or POCl₃. It reacts with Grignard reagent from N-unsubstituted indoles to form oxindoles or substituted indoles. Benzenesulfonyl chloride is the derivatization reagent for the determination of various amines in waste water and surface water at the sub-ppb level by gas chromatography-mass spectrometry.
  Benzenesulfonyl chloride reacts with Grignard reagent from N-unsubstituted indoles to form oxindoles or substituted indoles. It is the derivatization reagent for the determination of various amines in waste water and surface water at the sub-ppb level by gas chromatography-mass spectrometry.
  Benzenesulfonyl chloride appears as a colorless to slightly yellow solid that melts at approximately 40°F. Very irritating...

tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate

In Stock

• CAS RN:
• 144298-09-9

• Formula:
• C12H13F2NO3

• Tert-butyl N-(3,4-difluoro-2-formylphenyl)carbamate is a useful research compound. Its molecular formula is C12H13F2NO3 and its molecular weight is 257.2. The purity is usually 95%.

1-(4-Bromophenoxy)-2-methylpropan-2-ol

In Stock

• CAS RN:
• 186498-09-9

• Formula:
• C10H13BrO2

• InChI:
• InChI=1S/C10H13BrO2/c1-10(2,12)7-13-9-5-3-8(11)4-6-9/h3-6,12H,7H2,1-2H3

• InChIKey:
• OQEFXIZFKZLIHQ-UHFFFAOYSA-N

• 1-(4-Bromophenoxy)-2-methylpropan-2-ol is a useful research compound. Its molecular formula is C10H13BrO2 and its molecular weight is 245.11 g/mol. The purity is usually 95%.

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(1-(3,4-dimethoxyphenyl)ethylidene)propanehydrazide

In Stock

• CAS RN:
• 398998-09-9

• Formula:
• C30H36N4O3

• InChI:
• InChI=1S/C30H36N4O3/c1-23(26-14-15-27(36-2)28(22-26)37-3)31-32-29(35)16-17-33-18-20-34(21-19-33)30(24-10-6-4-7-11-24)25-12-8-5-9-13-25/h4-15,22,30H,16-21H2,1-3H3,(H,32,35)/b31-23+

• InChIKey:
• NRIFVVOQEQMBIP-UQRQXUALSA-N

• (E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(1-(3,4-dimethoxyphenyl)ethylidene)propanehydrazide is a useful research compound. Its molecular formula is C30H36N4O3 and its molecular weight is 500.643. The purity is usually 95%.

6-(4-chlorobenzyl)-8-(4-ethoxybenzoyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-9(6H)-one

In Stock

• CAS RN:
• 872198-09-9

• Formula:
• C27H22ClNO5

• InChI:
• InChI=1S/C27H22ClNO5/c1-2-32-20-9-5-18(6-10-20)26(30)22-16-29(15-17-3-7-19(28)8-4-17)23-14-25-24(33-11-12-34-25)13-21(23)27(22)31/h3-10,13-14,16H,2,11-12,15H2,1H3

• InChIKey:
• QYVTXWRULVUGMQ-UHFFFAOYSA-N

• 6-(4-chlorobenzyl)-8-(4-ethoxybenzoyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-9(6H)-one is a useful research compound. Its molecular formula is C27H22ClNO5 and its molecular weight is 475.93. The purity is usually 95%.

N-(4-fluorobenzyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893998-09-9

• Formula:
• C19H15FN4O3S

• InChI:
• InChI=1S/C19H15FN4O3S/c20-15-6-4-13(5-7-15)11-21-18(25)12-28-19-9-8-17(22-23-19)14-2-1-3-16(10-14)24(26)27/h1-10H,11-12H2,(H,21,25)

• InChIKey:
• ZFGIXXSZAPLBBA-UHFFFAOYSA-N

• N-(4-fluorobenzyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H15FN4O3S and its molecular weight is 398.41. The purity is usually 95%.

N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine

In Stock

• CAS RN:
• 937598-09-9

• Formula:
• C14H15FN2O

• InChI:
• InChI=1S/C14H15FN2O/c1-17(2)11-4-3-5-12(9-11)18-14-7-6-10(16)8-13(14)15/h3-9H,16H2,1-2H3

• InChIKey:
• ICGQKXGUHILDOY-UHFFFAOYSA-N

• N-[3-(4-Amino-2-fluorophenoxy)phenyl]-N,N-dimethylamine is a useful research compound. Its molecular formula is C14H15FN2O and its molecular weight is 246.28 g/mol. The purity is usually 95%.

Galunisertib monohydrate

Usually In Stock

• CAS RN:
• 924898-09-9

• Formula:
• C22H21N5O2

• InChI:
• InChI=1S/C22H19N5O.H2O/c1-13-4-2-5-18(25-13)21-20(19-6-3-11-27(19)26-21)15-9-10-24-17-8-7-14(22(23)28)12-16(15)17;/h2,4-5,7-10,12H,3,6,11H2,1H3,(H2,23,28);1H2

• InChIKey:
• UZOSBNQFZUJWFP-UHFFFAOYSA-N

• Galunisertib Monohydrate is a first-in-class transforming growth factor-β receptor type I inhibitor.

3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]propanoic acid

Usually In Stock

• CAS RN:
• 1190298-09-9

• Formula:
• C25H22O7

• InChI:
• InChI=1S/C25H22O7/c1-13-16(5-7-22(26)27)25(28)32-24-14(2)23-18(11-17(13)24)19(12-31-23)15-4-6-20-21(10-15)30-9-3-8-29-20/h4,6,10-12H,3,5,7-9H2,1-2H3,(H,26,27)

• InChIKey:
• GVKPXLKKRLVABN-UHFFFAOYSA-N

• 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]propanoic acid is a useful research compound. Its molecular formula is C25H22O7 and its molecular weight is 434.444. The purity is usually 95%.

1,4-Oxazepane-4-sulfonyl chloride

In Stock

• CAS RN:
• 1200798-09-9

• Formula:
• C5H10ClNO3S

• InChI:
• InChI=1S/C5H10ClNO3S/c6-11(8,9)7-2-1-4-10-5-3-7/h1-5H2

• InChIKey:
• DXKIPKJKQNQXOU-UHFFFAOYSA-N

• 1,4-Oxazepane-4-sulfonyl chloride is a useful research compound. Its molecular formula is C5H10ClNO3S and its molecular weight is 199.65. The purity is usually 95%.

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2,6-difluorobenzamide

In Stock

• CAS RN:
• 1019098-09-9

• Formula:
• C22H18F2N6O

• InChI:
• InChI=1S/C22H18F2N6O/c1-13-12-14(2)30(29-13)20-11-10-19(27-28-20)25-15-6-8-16(9-7-15)26-22(31)21-17(23)4-3-5-18(21)24/h3-12H,1-2H3,(H,25,27)(H,26,31)

• InChIKey:
• PLFBKVWSSWAJRK-UHFFFAOYSA-N

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C22H18F2N6O and its molecular weight is 420.4 g/mol. The purity is usually 95%.

(3'-Chloro-[1,1'-biphenyl]-4-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797698-09-9

• Formula:
• C21H18ClNO4S

• InChI:
• InChI=1S/C21H18ClNO4S/c22-18-4-1-3-17(11-18)15-6-8-16(9-7-15)21(24)23-12-20(13-23)28(25,26)14-19-5-2-10-27-19/h1-11,20H,12-14H2

• InChIKey:
• KUZHGRLSTRQUPG-UHFFFAOYSA-N

• (3'-Chloro-[1,1'-biphenyl]-4-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H18ClNO4S and its molecular weight is 415.89. The purity is usually 95%.

2-(2,2-Dimethyl-1-phenylcyclopropyl)propan-1-amine

Usually In Stock

• CAS RN:
• 2248298-09-9

• Formula:
• C14H21N

• InChI:
• InChI=1S/C14H21N/c1-11(9-15)14(10-13(14,2)3)12-7-5-4-6-8-12/h4-8,11H,9-10,15H2,1-3H3

• InChIKey:
• BMTKOGFPPDXISF-UHFFFAOYSA-N

• 2-(2,2-Dimethyl-1-phenylcyclopropyl)propan-1-amine is a useful research compound. Its molecular formula is C14H21N and its molecular weight is 203.329. The purity is usually 95%.

N-(2,6-Difluorophenyl)-4-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]piperidine-1-carboxamide

Usually In Stock

• CAS RN:
• 2379998-09-9

• Formula:
• C21H22F2N6O2

• InChI:
• InChI=1S/C21H22F2N6O2/c1-13-12-14(2)28(25-13)18-6-7-19(30)29(26-18)15-8-10-27(11-9-15)21(31)24-20-16(22)4-3-5-17(20)23/h3-7,12,15H,8-11H2,1-2H3,(H,24,31)

• InChIKey:
• IFYIDZVFIFLYLD-UHFFFAOYSA-N

• N-(2,6-Difluorophenyl)-4-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H22F2N6O2 and its molecular weight is 428.444. The purity is usually 95%.